Peritoxin A
Peritoxin A
Peritoxin A is a natural product found in Periconia circinata with data available.
Brand Name:
Vulcanchem
CAS No.:
145585-98-4
VCID:
VC21161156
InChI:
InChI=1S/C20H29Cl3N4O9/c1-6(28)2-10(21)20(23)12(14(22)19(35)36)13(20)17(33)26-8(4-11(30)31)16(32)27-15-9(29)3-7(24)5-25-18(15)34/h6-10,12-15,28-29H,2-5,24H2,1H3,(H,25,34)(H,26,33)(H,27,32)(H,30,31)(H,35,36)
SMILES:
CC(CC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl)O
Molecular Formula:
C20H29Cl3N4O9
Molecular Weight:
575.8 g/mol
Peritoxin A
CAS No.: 145585-98-4
Cat. No.: VC21161156
Molecular Formula: C20H29Cl3N4O9
Molecular Weight: 575.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Peritoxin A is a natural product found in Periconia circinata with data available. |
|---|---|
| CAS No. | 145585-98-4 |
| Molecular Formula | C20H29Cl3N4O9 |
| Molecular Weight | 575.8 g/mol |
| IUPAC Name | 4-[(6-amino-4-hydroxy-2-oxoazepan-3-yl)amino]-3-[[3-[carboxy(chloro)methyl]-2-chloro-2-(1-chloro-3-hydroxybutyl)cyclopropanecarbonyl]amino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C20H29Cl3N4O9/c1-6(28)2-10(21)20(23)12(14(22)19(35)36)13(20)17(33)26-8(4-11(30)31)16(32)27-15-9(29)3-7(24)5-25-18(15)34/h6-10,12-15,28-29H,2-5,24H2,1H3,(H,25,34)(H,26,33)(H,27,32)(H,30,31)(H,35,36) |
| Standard InChI Key | BCPPKCDYZCXCGK-UHFFFAOYSA-N |
| SMILES | CC(CC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl)O |
| Canonical SMILES | CC(CC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl)O |
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